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Compound of Interest

Compound Name: Lidocaine methiodide

Cat. No.: B1675313 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides crucial safety and

logistical information for the use of Lidocaine methiodide, a quaternary ammonium analog of

lidocaine utilized in scientific research.[1] While specific safety data for Lidocaine methiodide
is limited, this guidance is based on the well-documented properties of Lidocaine and its salts,

providing a robust framework for operational and disposal plans.

Personal Protective Equipment (PPE)
When handling Lidocaine methiodide, a comprehensive approach to personal protection is

essential to minimize exposure and ensure a safe laboratory environment. The following PPE is

recommended:

Eye and Face Protection: Wear safety glasses with side shields or tightly fitting safety

goggles.[2] If there is a potential for splashing or aerosol generation, a face shield should be

worn in addition to goggles.

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile rubber, are recommended.[3] It is

advisable to double-glove for enhanced protection.

Lab Coat: A standard laboratory coat should be worn to protect against incidental contact.
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Additional Protection: For tasks with a higher risk of exposure, consider using sleevelets,

an apron, or a disposable suit to avoid any exposed skin.

Respiratory Protection: In cases where dust or aerosols may be generated, a full-face

respirator with an appropriate particulate filter should be used.[2] Ensure adequate

ventilation in the handling area.[2]

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Lidocaine
methiodide and ensuring the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation

exposure.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage is at room temperature, approximately 25°C (77°F), and protected

from light.

Quantitative Safety Data
While specific quantitative toxicity data for Lidocaine methiodide is not readily available, the

following table summarizes key safety and physical property data for Lidocaine and its

hydrochloride salt, which can serve as a reference point. A thorough risk assessment should be

conducted before handling Lidocaine methiodide.
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Property Value (Lidocaine)
Value (Lidocaine
Hydrochloride)

Value (Lidocaine
Methiodide)

Molecular Formula C14H22N2O C14H23ClN2O C14H23IN2O

Molecular Weight 234.34 g/mol 270.8 g/mol 376.28 g/mol

Oral LD50 (Rat) 317 mg/kg Not available Not available

Toxicity Threshold

(Human)

4.5 mg/kg (can be

increased to 7 mg/kg

with vasoconstrictors)

Not applicable Not available

Melting Point 66-69 °C 75-79 °C Not available

Solubility

In water, 410 mg/L at

30 °C. Very soluble in

alcohol and

chloroform.

Soluble in water. Not available

Experimental Workflow for Handling Lidocaine
Methiodide
The following diagram outlines a standard workflow for handling Lidocaine methiodide in a

laboratory setting, from preparation to disposal.
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Preparation

Handling

Experimentation

Post-Experiment & Cleanup

Disposal

Review Safety Data Sheet (SDS)
(Use Lidocaine SDS as a reference)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare work area
(Fume hood, spill kit ready)

Weigh Lidocaine Methiodide
in a ventilated enclosure

Proceed to handling

Prepare solution as per
experimental protocol

Conduct experiment following
established protocol

Use in experiment

Decontaminate work surfaces

After experiment completion

Remove PPE correctly

Wash hands thoroughly

Segregate waste:
- Unused compound

- Contaminated consumables

Proceed to disposal

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page

Safe handling workflow for Lidocaine Methiodide.
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Disposal Plan
Proper disposal of Lidocaine methiodide and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Compound: Dispose of the unused chemical in accordance with local, state, and

federal regulations. It is recommended to consult with your institution's environmental health

and safety (EHS) department.

Contaminated Materials: All disposable materials that have come into contact with Lidocaine
methiodide, such as gloves, pipette tips, and empty containers, should be collected in a

designated, sealed waste container.

Waste Classification: Lidocaine is considered a RCRA hazardous waste if the formulation's

pH is less than or equal to 2. While the specific classification for Lidocaine methiodide may

vary, it is prudent to handle it as a hazardous pharmaceutical waste unless determined

otherwise by a licensed waste hauler.

Disposal Method: Do not dispose of Lidocaine methiodide down the drain. The preferred

method of disposal is through a licensed chemical waste management company that can

handle incineration or other appropriate disposal methods.

By adhering to these safety and logistical guidelines, researchers can handle Lidocaine
methiodide responsibly, minimizing risks and ensuring a safe and productive research

environment. Always prioritize a thorough risk assessment before beginning any new

experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-lidocaine-methiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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